1'-isopropyl-1,4'-bipiperidine

• IUPAC Name: 4-piperidin-1-yl-1-propan-2-ylpiperidine
• InChI: InChI=1S/C13H26N2/c1-12(2)14-10-6-13(7-11-14)15-8-4-3-5-9-15/h12-13H,3-11H2,1-2H3
• InChI Key: FKGQPSYLXOHMJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)N2CCCCC2
• Molecular Formula: C13H26N2
• Molecular Weight: 210.36 g/mol

Description

1'-isopropyl-1,4'-bipiperidine is a chemical compound that belongs to the class of piperidine derivatives. It is also known as IPP or A-366, and it has been used in scientific research for its potential therapeutic applications. The aim of

Mechanism of Action

The mechanism of action of 1'-isopropyl-1,4'-bipiperidine is not fully understood. However, it is believed to act as a modulator of the dopamine and serotonin neurotransmitter systems in the brain. It has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1'-isopropyl-1,4'-bipiperidine has been shown to produce a range of biochemical and physiological effects in animal models. It has been found to increase locomotor activity, reduce anxiety-like behavior, and improve cognitive function. It has also been shown to reduce the rewarding effects of drugs of abuse, suggesting its potential use in the treatment of addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1'-isopropyl-1,4'-bipiperidine in lab experiments is its high potency and selectivity for dopamine and serotonin receptors. This allows for more precise manipulation of these neurotransmitter systems in animal models. However, one of the limitations is the complex synthesis method required to obtain the compound, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 1'-isopropyl-1,4'-bipiperidine. One direction is to investigate its potential use in the treatment of drug addiction and neurodegenerative disorders. Another direction is to further elucidate its mechanism of action and identify potential molecular targets for drug development. Additionally, more studies are needed to determine the safety and efficacy of 1'-isopropyl-1,4'-bipiperidine in humans.

Synthesis Methods

1'-isopropyl-1,4'-bipiperidine can be synthesized through a series of chemical reactions. The first step involves the reaction of isopropylamine with 1,4-dibromobutane to form 1-isopropyl-4-bromobutane. This intermediate is then reacted with piperidine to yield 1'-isopropyl-1,4'-bipiperidine. The synthesis of 1'-isopropyl-1,4'-bipiperidine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1'-isopropyl-1,4'-bipiperidine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have analgesic, anxiolytic, and antidepressant effects in animal models. It has also been investigated for its potential use in the treatment of drug addiction and neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.